Cas no 1805320-71-1 (4-(Difluoromethyl)-5-hydroxypyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-5-hydroxypyridine-2-acetonitrile
• CAS No: 1805320-71-1
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4918624
• Update Time: 2025-05-21

4-(Difluoromethyl)-5-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C8H6F2N2O/c9-8(10)6-3-5(1-2-11)12-4-7(6)13/h3-4,8,13H,1H2
• InChI Key： SMJOGBLSWHFJQD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC#N)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.8
• Topological Polar Surface Area: 56.9

Additional information on 4-(Difluoromethyl)-5-hydroxypyridine-2-acetonitrile

Recent Advances in the Study of 4-(Difluoromethyl)-5-hydroxypyridine-2-acetonitrile (CAS: 1805320-71-1)

4-(Difluoromethyl)-5-hydroxypyridine-2-acetonitrile (CAS: 1805320-71-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule drugs. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, making it a subject of intense scientific inquiry.

The synthesis of 4-(Difluoromethyl)-5-hydroxypyridine-2-acetonitrile has been optimized through several innovative approaches, including palladium-catalyzed cross-coupling reactions and fluorination techniques. These methods have not only improved the yield and purity of the compound but also enabled the exploration of its derivatives for enhanced pharmacological properties. Researchers have identified its role as a potent inhibitor of specific enzymes involved in inflammatory pathways, suggesting its potential utility in treating chronic inflammatory diseases.

In a recent study published in the Journal of Medicinal Chemistry, the compound demonstrated significant inhibitory activity against a key enzyme in the NF-κB pathway, which is implicated in various inflammatory and oncogenic processes. The study utilized in vitro and in vivo models to validate its efficacy, revealing a dose-dependent reduction in pro-inflammatory cytokines. These findings underscore the compound's potential as a lead candidate for anti-inflammatory drug development.

Further investigations have explored the pharmacokinetic profile of 4-(Difluoromethyl)-5-hydroxypyridine-2-acetonitrile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate favorable oral bioavailability and metabolic stability, which are critical for its progression into clinical trials. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in future studies.

The compound's versatility is also evident in its application as a building block for more complex molecular architectures. Recent work has highlighted its use in the synthesis of heterocyclic compounds with enhanced bioactivity, opening new avenues for drug discovery. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into therapeutic innovations.

In conclusion, 4-(Difluoromethyl)-5-hydroxypyridine-2-acetonitrile (CAS: 1805320-71-1) represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting inflammatory and oncogenic pathways. Ongoing research aims to further elucidate its mechanisms, optimize its pharmacological properties, and explore its therapeutic applications. The compound's unique chemical features and biological activities position it as a valuable asset in the quest for novel therapeutics.